3-[(Tert-butyldimethylsilyl)oxy]benzene-1,2-diamine

• Molecular Formula: C12H22N2OSi
• Molecular Weight: 238.40 g/mol
• IUPAC Name: 3-[tert-butyl(dimethyl)silyl]oxybenzene-1,2-diamine
• InChI: InChI=1S/C12H22N2OSi/c1-12(2,3)16(4,5)15-10-8-6-7-9(13)11(10)14/h6-8H,13-14H2,1-5H3
• InChI Key: CZYMJGIPFRUOAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1N)N

Description

3-[(Tert-butyldimethylsilyl)oxy]benzene-1,2-diamine is a useful research compound. Its molecular formula is C12H22N2OSi and its molecular weight is 238.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-{[tert-butyl(dimethyl)silyl]oxy}-6-nitroaniline (8.5 g, 31.7 mmol) in tetrahydrofuran (100 mL) is added a 10% palladium on carbon (50% wet, 8.2 g), and the mixture is vigorously stirred under hydrogen atmosphere at room temperature for one hour. The catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. The obtained residue is purified by silica gel column chromatography (ethyl acetate/n-hexane=1/5, 1/3 and 1/1) to give the title compound as brown oil (6.95 g, yield: 92%).